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Compound of Interest

Compound Name: 3,3-Dicyclopropylpropan-1-amine

CAS No.: 1249856-01-6

Cat. No.: B1426160

Get Quote

Executive Summary & Identification
3,3-Dicyclopropylpropan-1-amine (CAS: 1249856-01-6) is a specialized aliphatic amine

building block utilized primarily in the synthesis of pharmaceutical candidates targeting G-

protein coupled receptors (GPCRs) and kinase inhibitors.[1][2] Structurally, it features a propyl

amine backbone geminally substituted with two cyclopropyl groups at the

-position. This steric bulk, combined with the unique electronic properties of the cyclopropyl
rings (high

-character), imparts distinct lipophilicity and metabolic stability profiles compared to linear alkyl
analogues.

This guide provides a comprehensive technical breakdown, focusing on its physicochemical

properties, predicted safety hazards based on structural activity relationships (SAR), and

rigorous handling protocols.

Chemical Identity Table[3][4][5]
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Property Data

CAS Number 1249856-01-6

Chemical Formula

Molecular Weight 139.24 g/mol

IUPAC Name 3,3-dicyclopropylpropan-1-amine

PubChem CID Referenced via CAS 1249856-01-6

SMILES C1CC1C(CCN)C2CC2

Physical State Liquid (Standard Temperature & Pressure)

Predicted pKa ~10.5 (Primary Amine)

Safety Profile & Hazard Classification (GHS)
Warning: Specific toxicological data (LD50) for this exact isomer is limited in public registries.

The following safety profile is derived from Read-Across Methodology using structurally

homologous primary amines (e.g., Cyclopropylamine, 3-Cyclopropylpropan-1-amine). Treat this

compound as a Corrosive and Flammable substance until experimentally verified.

Core Hazard Statements (Predicted)
H314: Causes severe skin burns and eye damage (Category 1B).

H318: Causes serious eye damage (Category 1).

H302: Harmful if swallowed (Acute Toxicity, Oral).

H227/H226: Combustible or Flammable liquid (Flash point likely < 60°C).

Precautionary Protocols
Corrosive Nature: The primary amine moiety is highly basic. Direct contact causes rapid

tissue necrosis.
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Lachrymator Potential: Like many low-molecular-weight amines, vapors may cause severe

respiratory irritation and lacrimation.

Incompatibility: Reacts violently with strong oxidizers, acid chlorides, and anhydrides.

Graphviz: Safety & Emergency Response Workflow
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Figure 1: Critical safety workflow for handling 3,3-Dicyclopropylpropan-1-amine in a research

setting.

Synthesis & Retrosynthetic Analysis
The synthesis of 3,3-dicyclopropylpropan-1-amine is non-trivial due to the need to install two

cyclopropyl rings on the same carbon. The most robust industrial route typically proceeds

through Dicyclopropyl Ketone.

Primary Synthetic Pathway (The "Ketone Route")
Precursor Formation: Synthesis of Dicyclopropyl Ketone (CAS 1121-37-5) from

-butyrolactone via dimerization and decarboxylation.

Chain Extension (Horner-Wadsworth-Emmons): Reaction of the ketone with a phosphonate

(e.g., cyanomethylphosphonate) to form the

-unsaturated nitrile.

Reduction: Catalytic hydrogenation (e.g., Raney Ni or

) reduces both the alkene and the nitrile to the primary amine.

Graphviz: Retrosynthetic Logic
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Figure 2: Retrosynthetic analysis showing the disconnection to the commercially available

Dicyclopropyl Ketone.

Handling & Storage Protocols
Storage Conditions

Temperature: Store at 2-8°C (Refrigerated).

Atmosphere:Air-sensitive. Store under Argon or Nitrogen. Primary amines readily absorb

from the air to form carbamate salts, which appear as white crusts/solids.

Container: Tightly sealed glass or Teflon containers. Avoid metals susceptible to corrosion.
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Experimental Handling (Step-by-Step)
Preparation: Ensure all glassware is oven-dried. Purge the reaction vessel with Nitrogen.

Dispensing: Use a glass syringe with a long needle to withdraw the liquid through a septum.

Avoid pouring to minimize vapor release.

Quenching: If used as a reagent, quench excess amine with dilute HCl or Ammonium

Chloride solution in a well-ventilated hood.

Waste Disposal: Segregate as "Basic Organic Waste". Do not mix with acidic waste streams

without neutralization to prevent exotherms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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